Cas no 96723-20-5 (1H-Pyrazole-3,4-dicarboxylicacid, 1-(2-chlorophenyl)-5-phenyl-)

1H-Pyrazole-3,4-dicarboxylicacid, 1-(2-chlorophenyl)-5-phenyl- structure
96723-20-5 structure
Product Name:1H-Pyrazole-3,4-dicarboxylicacid, 1-(2-chlorophenyl)-5-phenyl-
CAS No:96723-20-5
MF:C17H11ClN2O4
MW:342.733243227005
CID:816134
PubChem ID:178905
Update Time:2025-04-19

1H-Pyrazole-3,4-dicarboxylicacid, 1-(2-chlorophenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3,4-dicarboxylicacid, 1-(2-chlorophenyl)-5-phenyl-
    • 1-(2-chlorophenyl)-5-phenylpyrazole-3,4-dicarboxylic acid
    • DTXSID80242461
    • 96723-20-5
    • 1h-pyrazole-3,4-dicarboxylic Acid, 1-(2-chlorophenyl)-5-phenyl-
    • Inchi: 1S/C17H11ClN2O4/c18-11-8-4-5-9-12(11)20-15(10-6-2-1-3-7-10)13(16(21)22)14(19-20)17(23)24/h1-9H,(H,21,22)(H,23,24)
    • InChI Key: AWKUDQQWPCJZDN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1N1C(C2C=CC=CC=2)=C(C(=O)O)C(C(=O)O)=N1

Computed Properties

  • Exact Mass: 342.041
  • Monoisotopic Mass: 342.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 92.4Ų

Experimental Properties

  • Density: 1.46
  • Boiling Point: 567.8°Cat760mmHg
  • Flash Point: 297.2°C
  • Refractive Index: 1.675
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent